4-fluoro-3-phenyl-1H-pyrazol-5-amine

• IUPAC Name: 4-fluoro-5-phenyl-1H-pyrazol-3-amine
• InChI: InChI=1S/C9H8FN3/c10-7-8(12-13-9(7)11)6-4-2-1-3-5-6/h1-5H,(H3,11,12,13)
• InChI Key: NHMSDRGNEWRUJM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(C(=NN2)N)F
• Molecular Formula: C9H8FN3
• Molecular Weight: 177.18 g/mol
• CAS No.: 1246384-90-6; 1246931-19-0

Description

4-Fluoro-3-phenyl-1H-pyrazol-5-amine is a pyrazole derivative characterized by a fluorine atom at the 4-position and a phenyl group at the 3-position of the pyrazole ring. This compound has been explored in medicinal and materials chemistry due to the electronic and steric effects imparted by its substituents.

Comparison with Similar Compounds

Comparison with Similar Pyrazole Derivatives

Pyrazole derivatives are widely studied for their structural versatility and pharmacological relevance. Below is a detailed comparison of 4-fluoro-3-phenyl-1H-pyrazol-5-amine with structurally related compounds:

Substituent Variations on the Pyrazole Ring

Compound Name	Substituents	Molecular Formula	Molecular Weight	Key Features
4-Fluoro-3-phenyl-1H-pyrazol-5-amine	4-F, 3-Ph	C₁₀H₉FN₃	190.20*	Electron-withdrawing F enhances stability; phenyl provides steric bulk .
1-(4-Fluorophenyl)-4-p-tolyl-1H-pyrazol-5-amine	1-(4-FPh), 4-(4-MePh)	C₁₆H₁₅FN₃	268.31	Methyl group on phenyl increases lipophilicity .
3-(2-(Trifluoromethyl)phenyl)-1H-pyrazol-5-amine	3-(2-CF₃Ph)	C₁₀H₈F₃N₃	235.19	CF₃ group strongly electron-withdrawing; enhances metabolic stability .
3-Ethyl-1-(4-fluorophenyl)-1H-pyrazol-5-amine	3-Et, 1-(4-FPh)	C₁₁H₁₂FN₃	205.23	Ethyl group improves solubility; 4-FPh maintains electronic effects .

*Calculated based on molecular formula.

Heterocyclic and Bulky Substituents

• 4-(4-Fluorophenyl)-3-(pyridin-4-yl)-1-(2,4,6-trichlorophenyl)-1H-pyrazol-5-amine (C₂₀H₁₂Cl₃FN₄): Incorporates a pyridine ring and trichlorophenyl group. The pyridine introduces basicity, while Cl atoms increase molecular weight (469.7 g/mol) and may impact toxicity .

Sulfonyl and Sulfonamide Derivatives

• Compound 4h (C₂₈H₃₁BrN₄O₄S₂): Features an aminosulfonylphenyl group. High molecular weight (630.10 g/mol) and sulfonamide moiety may enhance binding to biological targets .

Structural and Functional Insights

• Electronic Effects : Fluorine and trifluoromethyl groups reduce electron density on the pyrazole ring, influencing reactivity and intermolecular interactions .
• Biological Relevance : Pyrazole amines are frequently explored as kinase inhibitors (e.g., LY2784544 in ) or high-energy materials due to their thermal stability .